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Introduction
Indapamide is a thiazide-like diuretic and antihypertensive agent used in the treatment of

hypertension and edema.[1][2] Accurate and reliable quantification of Indapamide in bulk drug,

pharmaceutical formulations, and biological fluids is crucial for quality control, pharmacokinetic

studies, and ensuring therapeutic efficacy. This document provides detailed application notes

and protocols for the analytical method development and quantification of Indapamide using

High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass

Spectrometry (LC-MS), and UV-Visible Spectrophotometry.

Analytical Methodologies
A variety of analytical methods have been developed and validated for the quantification of

Indapamide. The choice of method depends on the sample matrix, required sensitivity, and

available instrumentation. High-performance liquid chromatography (HPLC) is a widely used

technique due to its high sensitivity and selectivity.[1] Liquid chromatography-mass

spectrometry (LC-MS) offers even greater sensitivity and is particularly suited for bioanalytical
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applications.[3][4] UV-Visible spectrophotometry provides a simpler and more cost-effective

method for routine analysis of pharmaceutical formulations.

Data Presentation: Comparison of Analytical Methods
The following tables summarize the key quantitative parameters and experimental conditions

for various validated analytical methods for Indapamide quantification.

Table 1: HPLC Methods for Indapamide Quantification
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Parameter Method 1 Method 2 Method 3

Column

Supelco RP C-18

(25cm x 4.6 mm, 5

µm)

Inertsil ODS-3

Hypersil BDS C18

(150mm x 4.6 mm,

5µ)

Mobile Phase

o-phosphoric acid

(0.05%) buffer (pH

3.0): Acetonitrile

(60:40 v/v)

55% buffer (2 g

KH2PO4, 3 ml

H3PO4, 3.5 ml

triethylamine in 1L

H2O): 40%

Acetonitrile: 5%

Methanol

H2O: Methanol

(50:50), with 0.2 ml

Perchloric acid in 1L

Flow Rate 1.0 ml/min Not Specified 1.0 ml/min

Detection Wavelength 240 nm Not Specified 254 nm

Retention Time 6.76 ± 0.0145 min ~10.5 min ~7 min

Linearity Range 10-100 µg/ml 10-400 ng/ml Not Specified

Correlation Coefficient

(r²)
0.9995 0.999 Not Specified

LOD Not Specified Not Specified 0.52 µg/mL

LOQ Not Specified 10 ng/ml 0.78 µg/mL

Accuracy (%

Recovery)
Not Specified Not Specified 98.16 – 100.12%

Precision (%RSD) <2%

Within day: ±1.2 to

±9.7%; Between day:

±3.3 to ±9.7%

Intraday: 0.4404%;

Interday: 0.5588%

Table 2: LC-MS/MS Methods for Indapamide Quantification
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Parameter Method 1 Method 2

Column
Synergi Polar RP-column (50 ×

4.6 mm, 4 µm)

Kinetex C18 (100 × 2.1 mm,

1.7 µm)

Mobile Phase

Methanol: 5 mM aqueous

ammonium acetate with 1 mM

formic acid (60:40)

Acetonitrile: 2 mM ammonium

formate (90:10 v/v)

Flow Rate 1 mL/min Not Specified

Ionization Mode
Negative Electrospray

Ionization

Positive Electrospray

Ionization

Transitions (m/z) 364.0 → 188.9 Not Specified

Linearity Range 0.25-50 ng/mL 1-50 ng/mL

Correlation Coefficient (r²) Not Specified 0.9987

Recovery >80% 90.51-93.90%

Table 3: UV Spectrophotometric Methods for Indapamide Quantification

Parameter Method 1 Method 2

Solvent Phosphate buffer pH 7.4 Methanol

λmax 240 nm
Area Under Curve (AUC) 238-

248nm

Linearity Range 5–40 μg/ml 1-18 µg/ml

Correlation Coefficient (r²) 0.996 Not Specified

LOD 0.0646 µg/ml Not Specified

LOQ 0.189 µg/ml Not Specified

Experimental Protocols
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Protocol 1: Quantification of Indapamide in Bulk and
Pharmaceutical Dosage Forms by RP-HPLC
This protocol is based on a validated RP-HPLC method for the determination of Indapamide in

bulk and pharmaceutical dosage forms.

1. Materials and Reagents

Indapamide reference standard

Acetonitrile (HPLC grade)

o-Phosphoric acid (AR grade)

Water (HPLC grade)

Indapamide tablets (e.g., 2.5 mg)

2. Chromatographic Conditions

Column: Supelco RP C-18 (25cm x 4.6 mm i.d., 5 µm particle size)

Mobile Phase: A filtered and degassed mixture of 0.05% o-phosphoric acid buffer (pH 3.0)

and Acetonitrile in a ratio of 60:40 (v/v).

Flow Rate: 1.0 ml/min

Injection Volume: 20 µl

Detection: UV at 240 nm

Column Temperature: Ambient

Run Time: 15 min

3. Preparation of Solutions
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Standard Stock Solution (1000 µg/ml): Accurately weigh 25 mg of Indapamide reference

standard and transfer to a 25 ml volumetric flask. Dissolve in 10 ml of mobile phase and

make up the volume with the mobile phase.

Working Standard Solutions: From the stock solution, prepare a series of dilutions ranging

from 10-100 µg/ml with the mobile phase.

Sample Solution (from tablets): Weigh and finely powder 20 tablets. Transfer a quantity of

powder equivalent to 100 mg of Indapamide to a 100 ml volumetric flask. Add a sufficient

amount of mobile phase, sonicate to dissolve, and then make up the volume. Further dilute

to obtain a final concentration within the linearity range.

4. Procedure

Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

Inject 20 µl of each working standard solution and record the chromatograms to construct a

calibration curve.

Inject 20 µl of the sample solution in triplicate and record the chromatograms.

Calculate the concentration of Indapamide in the sample by comparing the peak area with

the calibration curve.

Protocol 2: Quantification of Indapamide in Human
Whole Blood by LC-MS/MS
This protocol is based on a validated LC-MS/MS method for the quantification of Indapamide in

human whole blood, suitable for bioequivalence studies.

1. Materials and Reagents

Indapamide reference standard

Indapamide-d3 (Internal Standard, IS)

Methanol (LC-MS grade)
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Ammonium acetate

Formic acid

Human whole blood (blank)

2. LC-MS/MS Conditions

LC System: Agilent or equivalent

Column: Synergi Polar RP-column (50 × 4.6 mm i.d.; 4 µm)

Mobile Phase: Methanol and 5 mM aqueous ammonium acetate containing 1 mM formic acid

(60:40)

Flow Rate: 1 mL/min

Injection Volume: 20 μL

Run Time: 3.0 min

MS System: Triple quadrupole mass spectrometer

Ionization: Electrospray Ionization (ESI), negative mode

MRM Transitions:

Indapamide: m/z 364.0 → m/z 188.9

Indapamide-d3 (IS): m/z 367.0 → m/z 188.9

3. Sample Preparation (Liquid-Liquid Extraction)

To 500 µL of whole blood sample, add the internal standard solution.

Perform liquid-liquid extraction using an appropriate organic solvent (e.g., diethyl ether).

Vortex and centrifuge the samples.
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Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in the mobile phase and inject into the LC-MS/MS system.

4. Calibration and Quantification

Prepare calibration standards by spiking blank human whole blood with known

concentrations of Indapamide (e.g., 0.25-50 ng/mL).

Prepare quality control (QC) samples at low, medium, and high concentrations.

Process the calibration standards, QC samples, and unknown samples as described in the

sample preparation section.

Construct a calibration curve by plotting the peak area ratio of Indapamide to the internal

standard against the nominal concentration.

Determine the concentration of Indapamide in the unknown samples from the calibration

curve.

Protocol 3: Quantification of Indapamide in
Pharmaceutical Formulations by UV-Visible
Spectrophotometry
This protocol describes a simple and rapid UV spectrophotometric method for the estimation of

Indapamide in tablet dosage forms.

1. Materials and Reagents

Indapamide reference standard

Phosphate buffer (pH 7.4)

Indapamide tablets

2. Instrumentation
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UV-Visible Spectrophotometer with 1 cm quartz cuvettes.

3. Preparation of Solutions

Standard Stock Solution (100 µg/ml): Accurately weigh 10 mg of Indapamide reference

standard and dissolve in 100 ml of phosphate buffer (pH 7.4).

Working Standard Solutions: Prepare a series of dilutions from the stock solution ranging

from 5-40 μg/ml using phosphate buffer (pH 7.4).

Sample Solution (from tablets): Weigh and powder 20 tablets. Transfer a quantity of powder

equivalent to 10 mg of Indapamide into a 100 ml volumetric flask. Add about 70 ml of

phosphate buffer, sonicate for 15 minutes, and then make up the volume with the buffer.

Filter the solution and dilute to a final concentration within the linearity range.

4. Procedure

Scan the working standard solution (e.g., 10 µg/ml) from 200-400 nm to determine the

wavelength of maximum absorbance (λmax). The λmax for Indapamide in phosphate buffer

is approximately 240 nm.

Measure the absorbance of all working standard solutions at the determined λmax against a

phosphate buffer blank.

Construct a calibration curve by plotting absorbance versus concentration.

Measure the absorbance of the sample solution at the λmax.

Calculate the concentration of Indapamide in the sample from the calibration curve.

Visualizations
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Caption: Mechanism of action of Indapamide.
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Caption: Workflow for Indapamide analytical method development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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